2-Methylimidazo[1,2-a]pyrazine-3-carboxylic acid

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-5-7(8(12)13)11-3-2-9-4-6(11)10-5/h2-4H,1H3,(H,12,13)
• InChI Key: CKSLEPZWEOJBLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CN=CC2=N1)C(=O)O

Description

2-Methylimidazo[1,2-a]pyrazine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium hydroxide (1.754 g, 43.9 mmol) in water (25 ml) was added to crude ethyl 2-methylimidazo[1,2-a]pyrazine-3-carboxylate (4.5 g, 21.93 mmol). The reaction is exothermic and goes to completion in minutes without additional heating. The mixture was acidified with concentrated HCl to pH 5. The solution was injected onto a preparative C18 column and washed with water and then eluted with 20% CH3CN/water. The product fractions were combined and concentrate to yield 2-Methyl-imidazo[1,2-a]pyrazine-3-carboxylic acid (250 mg, 6%) as a tan solid. LCMS (Table 1, Method a) Rt=0.84 min, m/z 176.18 (M−H)−; 1H NMR (400 MHz, DMSO-d6) δ 9.12 (m, 2H), 8.12 (m, 1H), 2.66 (s, 3H).